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Compound of Interest

Compound Name: Fmoc-NH-PEG12-CH2CH2COOH

Cat. No.: B2533124 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of Fmoc-NH-PEG12-CH2CH2COOH, a

heterobifunctional linker widely utilized in bioconjugation, drug delivery, and the development of

advanced therapeutic modalities such as Antibody-Drug Conjugates (ADCs) and Proteolysis

Targeting Chimeras (PROTACs).

Core Chemical Properties and Identification
Fmoc-NH-PEG12-CH2CH2COOH is a versatile chemical tool composed of three key

functional components: a base-labile Fmoc-protected amine, a flexible and hydrophilic 12-unit

polyethylene glycol (PEG) spacer, and a terminal propionic acid. This unique structure allows

for sequential and specific conjugation reactions, making it an invaluable asset in the synthesis

of complex biomolecules.
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Property Data Citations

CAS Number 1952360-91-6, 756526-01-9 [1][2][3][4]

Molecular Formula C42H65NO16 [1][2][3][4][5]

Molecular Weight ~839.96 g/mol [1][2][3][4]

Synonyms

Fmoc-N-amido-PEG12-acid,

O-(N-Fmoc-2-aminoethyl)-O'-

(2-carboxyethyl)-

undecathyleneglycol, Fmoc-

PEG12-propionic acid

[1][3]

Purity ≥95% [3][4]

Appearance
Colorless to light yellow clear

liquid
[5]

Storage Conditions
-20°C for long-term storage,

keep dry and avoid sunlight
[3][5]

Key Applications in Research and Drug
Development
The distinct functionalities of Fmoc-NH-PEG12-CH2CH2COOH make it suitable for a variety of

advanced applications. The hydrophilic PEG spacer is particularly noted for increasing the

solubility of conjugated molecules in aqueous media.[2][6][7]

PROTAC Linker: This molecule is frequently used as a PEG-based linker in the synthesis of

PROTACs.[2][8][9] PROTACs are bifunctional molecules that recruit an E3 ubiquitin ligase to

a target protein, leading to its degradation.[8] The PEG linker component connects the ligand

for the target protein to the ligand for the E3 ligase.

Antibody-Drug Conjugate (ADC) Linker: It serves as a cleavable linker in the construction of

ADCs, which are designed to deliver a cytotoxic agent specifically to cancer cells by

attaching it to a monoclonal antibody.[3][9]
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Peptide Synthesis and Bioconjugation: The linker is instrumental in tethering peptides to

proteins or other large biomolecules like nucleic acids.[3] The PEG chain can help to reduce

the aggregation of hydrophobic peptides.[3]

Drug Delivery and Nanomedicine: Its properties are leveraged in drug delivery systems and

nanomedicine to improve the pharmacokinetic profiles of therapeutic agents.[1][10]

Experimental Protocols and Methodologies
The utility of Fmoc-NH-PEG12-CH2CH2COOH stems from its two distinct reactive ends, which

can be addressed in a controlled, stepwise manner.

Protocol 1: Fmoc Group Deprotection
The Fmoc (9-fluorenylmethoxycarbonyl) group is a base-labile protecting group for the primary

amine. Its removal is the first step in many conjugation workflows, exposing the amine for

subsequent reactions.

Objective: To remove the Fmoc protecting group and liberate the primary amine.

Reagents: A solution of piperidine in an organic solvent (e.g., 20% piperidine in DMF).

Methodology:

Dissolve the Fmoc-NH-PEG12-CH2CH2COOH conjugate in the piperidine solution.

Allow the reaction to proceed at room temperature. The reaction time is typically short,

often ranging from a few minutes to an hour.

Monitor the reaction progress using an appropriate analytical technique (e.g., TLC or LC-

MS).

Upon completion, the free amine product can be isolated through precipitation, extraction,

or chromatographic purification.

Principle: The Fmoc group is cleaved under basic conditions, yielding the free amine and a

dibenzofulvene-piperidine adduct.[2][6][7]
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Protocol 2: Carboxylic Acid Activation and Amide Bond
Formation
The terminal carboxylic acid can be coupled to a primary amine on a target molecule (e.g., a

protein, peptide, or drug molecule) to form a stable amide bond.

Objective: To conjugate the carboxylic acid terminus to a primary amine-containing molecule.

Reagents:

A coupling agent such as EDC (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide), DCC

(dicyclohexylcarbodiimide), or HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-

triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate).[2][6][7]

An appropriate solvent (e.g., DMF, DMSO).

The amine-containing target molecule.

Methodology:

Dissolve the Fmoc-NH-PEG12-CH2CH2COOH (or its deprotected amine version,

depending on the desired final product) in the chosen solvent.

Add the coupling agent (e.g., EDC or HATU) to activate the carboxylic acid group, forming

a reactive intermediate.

Introduce the target molecule containing a primary amine to the reaction mixture.

Allow the reaction to proceed, typically for several hours at room temperature or as

optimized for the specific substrates.

Monitor the formation of the amide bond via analytical methods.

Purify the final conjugate using techniques like dialysis, size-exclusion chromatography, or

HPLC.

Mandatory Visualizations
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The following diagrams illustrate the structure, experimental workflow, and application of Fmoc-
NH-PEG12-CH2CH2COOH.
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Caption: Key functional components of the Fmoc-NH-PEG12-CH2CH2COOH molecule.
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Caption: A standard workflow for bioconjugation using the linker.
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Caption: Conceptual diagram of the linker's role in a PROTAC.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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